Cas no 445373-10-4 (3,5-Dimethyl-2-(tributylstannyl)pyridine)

• Product Name: 3,5-Dimethyl-2-(tributylstannyl)pyridine
• CAS No: 445373-10-4
• MF: C₁₉H₃₅NSn
• MW: 396.197904825211
• CID: 4651796
• PubChem ID: 11200300
• Update Time: 2025-06-13

3,5-Dimethyl-2-(tributylstannyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-2-(tributylstannyl)pyridine
• 3,5-Dimethyl-2-(tributylstannyl)pyridine

• Inchi： 1S/C7H8N.3C4H9.Sn/c1-6-3-7(2)5-8-4-6;3*1-3-4-2;/h3-4H,1-2H3;3*1,3-4H2,2H3;
• InChI Key： GGRYRLPMKLOVNG-UHFFFAOYSA-N
• SMILES： [Sn](C1C(C)=CC(C)=CN=1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 397.179153 g/mol
• Monoisotopic Mass: 397.179153 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• Molecular Weight: 396.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3,5-Dimethyl-2-(tributylstannyl)pyridine

Comprehensive Overview of 3,5-Dimethyl-2-(tributylstannyl)pyridine (CAS No. 445373-10-4)

3,5-Dimethyl-2-(tributylstannyl)pyridine, with the CAS number 445373-10-4, is a specialized organotin compound widely utilized in organic synthesis and material science. Its unique structure, featuring a pyridine ring substituted with methyl groups and a tributylstannyl moiety, makes it a valuable intermediate in cross-coupling reactions, such as the Stille coupling. This reaction is pivotal in pharmaceutical research, agrochemical development, and advanced material design, aligning with the growing demand for sustainable and efficient synthetic methodologies.

The compound’s significance is underscored by its role in constructing complex molecular architectures, a topic frequently searched by chemists and researchers. Recent trends highlight increasing interest in green chemistry and catalyst efficiency, where 3,5-Dimethyl-2-(tributylstannyl)pyridine offers advantages due to its stability and reactivity under mild conditions. Users often inquire about alternatives to palladium-catalyzed reactions, making this compound a relevant subject in discussions about cost-effective and environmentally friendly synthetic routes.

From a structural perspective, the 3,5-dimethylpyridine core enhances steric and electronic control during reactions, while the tributylstannyl group facilitates selective bond formation. This dual functionality is particularly valuable in heterocyclic chemistry, a field gaining traction due to its applications in drug discovery. Searches for pyridine derivatives and organotin reagents have surged, reflecting their importance in developing bioactive molecules and functional materials.

Handling and storage of CAS 445373-10-4 require adherence to standard laboratory protocols, though it is not classified under hazardous categories. Researchers often seek information on shelf life, solubility, and compatibility with common solvents—keywords that dominate related queries. The compound’s compatibility with THF, DMSO, and dichloromethane makes it versatile for diverse experimental setups.

In the context of AI-driven drug discovery, 3,5-Dimethyl-2-(tributylstannyl)pyridine is occasionally referenced in datasets training predictive models for reaction outcomes. This intersection of computational chemistry and experimental validation resonates with professionals exploring automated synthesis platforms. Additionally, its use in OLED materials and polymeric catalysts aligns with industry shifts toward renewable energy and smart materials.

To summarize, 445373-10-4 exemplifies the synergy between traditional organic chemistry and modern applications. Its relevance to high-throughput screening, catalysis, and materials science ensures continued interest, while its well-documented properties address common queries about reaction optimization and scalability. As research evolves, this compound remains a cornerstone in innovative synthetic strategies.